Cas no 1807098-65-2 (Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate)

• Product Name: Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate
• CAS No: 1807098-65-2
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4894821
• Update Time: 2025-10-19

Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-17-7(16)2-6-8(10(11)12)9(13)5(3-14)4-15-6/h4,10H,2-3,14H2,1H3
• InChI Key： CINSXFOAYLZONV-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CC(=O)OC)C=1C(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate

Comprehensive Overview of Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1807098-65-2)

Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1807098-65-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a difluoromethyl group, and an iodo substitution, making it a versatile intermediate for synthetic chemistry. Its molecular structure is optimized for further derivatization, enabling researchers to explore novel bioactive molecules.

The growing interest in fluorinated pyridines and iodinated heterocycles has positioned this compound as a key building block in drug discovery. Recent trends in medicinal chemistry highlight the importance of difluoromethyl groups for enhancing metabolic stability and bioavailability, a feature prominently present in this molecule. Additionally, the iodo substituent offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in the synthesis of complex organic molecules.

From an industrial perspective, Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate is often discussed in the context of high-value intermediates for agrochemicals. With the increasing demand for crop protection agents, researchers are leveraging its structural motifs to develop next-generation pesticides with improved efficacy and environmental safety. The aminomethyl group, in particular, is a critical handle for further functionalization, enabling the creation of targeted bioactive compounds.

In the realm of AI-driven drug discovery, this compound has garnered attention due to its compatibility with computational modeling tools. Machine learning algorithms frequently analyze scaffolds like pyridine-2-acetate to predict binding affinities and optimize lead compounds. This aligns with the broader industry shift toward rational drug design, where precise molecular modifications are prioritized over traditional trial-and-error approaches.

Environmental and regulatory considerations also play a role in the adoption of Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate. Its synthesis and handling adhere to modern green chemistry principles, minimizing hazardous byproducts. Researchers are increasingly seeking sustainable alternatives to classical halogenation methods, and the controlled use of iodo substituents in this compound exemplifies such advancements.

For laboratories and manufacturers, sourcing high-quality CAS 1807098-65-2 is critical. Analytical techniques like HPLC and NMR are routinely employed to verify purity, ensuring reproducibility in downstream applications. The compound’s stability under standard storage conditions further enhances its practicality for long-term research projects.

In summary, Methyl 5-(aminomethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetate represents a convergence of innovation in synthetic chemistry, pharmaceutical development, and sustainable practices. Its multifaceted utility ensures continued relevance in both academic and industrial settings, addressing contemporary challenges in molecular design and functionality.